Cas no 1485818-08-3 (2-(1-phenylethyl)aminopropanoic acid hydrochloride)

• Product Name: 2-(1-phenylethyl)aminopropanoic acid hydrochloride
• CAS No: 1485818-08-3
• CID: 4601935
• PubChem ID: 75479950
• Update Time: 2025-10-29

2-(1-phenylethyl)aminopropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1-phenylethyl)amino]propanoic acid hydrochloride
• 2-(1-phenylethyl)aminopropanoic acid hydrochloride

Additional information on 2-(1-phenylethyl)aminopropanoic acid hydrochloride

Introduction to 2-(1-phenylethyl)aminopropanoic acid hydrochloride (CAS No. 1485818-08-3)

2-(1-phenylethyl)aminopropanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1485818-08-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its potential applications in drug discovery and therapeutic interventions. The structural features of this molecule, particularly its amine and carboxylic acid functionalities, make it a versatile candidate for further chemical modifications and biological evaluations.

The molecular structure of 2-(1-phenylethyl)aminopropanoic acid hydrochloride consists of a propyl chain substituted with an amine group at the second carbon, further attached to a phenyl ring. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile makes it suitable for various drug delivery systems, including oral and intravenous formulations.

In recent years, there has been growing interest in exploring the pharmacological properties of amine derivatives due to their broad spectrum of biological activities. 2-(1-phenylethyl)aminopropanoic acid hydrochloride has been investigated for its potential role in modulating enzymatic pathways and interacting with biological targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling. These findings are particularly relevant in the context of developing novel therapeutics for chronic inflammatory disorders.

The phenyl ring in the structure of 2-(1-phenylethyl)aminopropanoic acid hydrochloride contributes to its ability to engage with various biological receptors and enzymes through hydrophobic interactions. This feature has been exploited in medicinal chemistry to design molecules with enhanced binding affinity and selectivity. Researchers have been leveraging computational methods, such as molecular docking simulations, to predict the binding modes of this compound with target proteins. These studies have provided valuable insights into its potential pharmacological mechanisms.

One of the most compelling aspects of 2-(1-phenylethyl)aminopropanoic acid hydrochloride is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various organic reactions, such as nucleophilic substitution, reduction, and coupling reactions. This flexibility has enabled chemists to generate a library of derivatives with tailored properties for specific applications. For instance, introducing additional polar or aromatic groups can enhance solubility or binding affinity depending on the intended use.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-(1-phenylethyl)aminopropanoic acid hydrochloride as a lead compound for drug development. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a scaffold for designing new drugs with improved efficacy and reduced side effects. Preclinical studies have begun to evaluate its safety profile and pharmacokinetic properties, paving the way for future clinical trials.

In addition to its pharmaceutical applications, 2-(1-phenylethyl)aminopropanoic acid hydrochloride has shown promise in other areas of research, such as chemical biology and material science. Its ability to interact with biological molecules makes it a valuable tool for studying enzyme function and protein-protein interactions. Moreover, its unique structural features have inspired the development of novel materials with specific properties, such as liquid crystals or polymers with enhanced mechanical strength.

The synthesis of 2-(1-phenylethyl)aminopropanoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 1-bromo-2-chloropropane with benzylamine followed by deprotection and salt formation. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and energy consumption.

Quality control and analytical characterization are essential aspects of working with 2-(1-phenylethyl)aminopropanoic acid hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound. These analytical methods provide critical data for ensuring consistency across batches and compliance with regulatory standards.

The future prospects for 2-(1-phenylethyl)aminopropanoic acid hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academia and industry are likely to accelerate progress in this field, leading to innovative drug candidates that address unmet medical needs. As our understanding of biological systems continues to expand, compounds like this will play an increasingly important role in advancing therapeutic strategies.